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Compound of Interest

Compound Name: H-Lys(me)2-oh hcl
CAS No.: 79416-87-8
Cat. No.: B1506683
Get Quote
. J

Executive Summary & Chemical Profile

As research professionals in drug development and epigenetics, we often handle modified
amino acids like H-Lys(Me)2-OH HCI (N-epsilon-dimethyl-L-lysine hydrochloride). While
frequently categorized as "low hazard" in some jurisdictions, a lack of comprehensive
toxicological data requires that we adopt the Precautionary Principle.

This guide moves beyond the basic Safety Data Sheet (SDS) to provide a field-proven
operational framework. We treat this compound not just as a reagent, but as a bioactive amine
salt that requires specific segregation to maintain environmental compliance (RCRA) and data
integrity.

Chemical Identity Table
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Parameter Specification

Chemical Name N-epsilon-dimethyl-L-lysine hydrochloride
Common Synonyms H-Lys(Me)2-OH HCI; Dimethyllysine HCI
CAS Number 2259-86-1

Molecular Formula

Molecular Weight 226.70 g/mol

N Highly soluble in water; slightly soluble in
Solubility thanol
ethano

Warning: Skin Irrit. 2 (H315), Eye Irrit.[1] 2A

Primary Hazard (GHS
y ( ) (H319), STOT SE 3 (H335) [1, 2]

Risk Assessment & Engineering Controls
The "Why" Behind the Protocol

Although H-Lys(Me)2-OH HCI is an amino acid derivative, the hydrochloride salt form implies
potential acidity in high concentrations. Furthermore, as a nitrogen-rich compound, improper
disposal contributes to eutrophication in water systems. Therefore, drain disposal is strictly
prohibited regardless of concentration.

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 or P100 particulate respirator recommended during weighing of dry powder
to prevent inhalation of fine dusts (H335).

o Dermal: Nitrile gloves (0.11 mm minimum thickness). The HCI salt is hygroscopic; moisture
from skin can cause the powder to cake and adhere to gloves, increasing transfer risk.

e Ocular: ANSI Z87.1 compliant safety glasses with side shields.

Disposal Workflows: The Decision Tree

Effective waste management relies on segregating the chemical state (Solid vs. Liquid) at the
point of generation.
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Workflow Visualization

The following diagram outlines the logical flow for disposing of H-Lys(Me)2-OH HCI, ensuring
compliance with federal and institutional regulations.
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Waste Generation:
H-Lys(Me)2-OH HCI

Determine Physical State

Solid / Powder Residue Liquid / Solution

Container: Wide-Mouth

?
HDPE Drum or Jar Solvent Type*

Organic Solvent

Aqueous Buffer/Water (e.g., Methanol)

Label: 'Hazardous Waste - Solid'
(Toxic, Irritant)

Container: Carboy Container: Solvent Carboy

(Tag: Non-Halogenated) (Tag: Flammable/Toxic)

EHS / Hazmat Pickup

Click to download full resolution via product page

Figure 1: Logic flow for segregating and disposing of H-Lys(Me)2-OH HCI waste streams.
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Detailed Disposal Procedures
Protocol A: Solid Waste (Dry Powder & Contaminated
Debris)

Applicability: Expired reagent, spill cleanup materials, contaminated weighing boats.

o Containment: Do not sweep dry powder vigorously, as this aerosolizes the hydrochloride salt.
Use a wet wipe or damp paper towel to capture dust.

o Primary Vessel: Transfer waste into a clear, wide-mouth High-Density Polyethylene (HDPE)
jar. Glass is acceptable but poses a breakage risk.

o Labeling: Affix a hazardous waste tag.

o Constituents: "N-epsilon-dimethyl-L-lysine hydrochloride" (Do not use abbreviations like H-
Lys(Me)2).[2]

o Hazard Checkbox: Mark "Irritant” and "Toxic".[3]

e Segregation: Keep separate from strong oxidizers (e.g., permanganates, nitrates) to prevent
potential exothermic reactions [3].

Protocol B: Liquid Waste (Aqueous & Solvent Solutions)

Applicability: Reaction mixtures, mother liquors, or unused stock solutions.

o pH Check: If the solution is agueous, check the pH. H-Lys(Me)2-OH HCI solutions can be
slightly acidic.[4]

o Note: Do not neutralize in the waste container unless authorized by your facility's EHS
officer, as heat generation can pressurize the vessel.

e Stream Selection:
o Agueous Stream: If dissolved in water/buffers (

organic content), dispose in the "Aqueous Waste" carboy.
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o Organic Stream: If dissolved in methanol/ethanol, dispose in the "Non-Halogenated
Organic Solvent" carboy.

e Rinsing: Triple-rinse empty stock bottles with the solvent used (water or organic). Pour
rinsate into the respective waste container. Deface the label on the empty bottle and dispose
of the bottle in glass trash (if chemically clean) or solid waste (if residue remains).

Emergency Response: Spills and Exposure

In the event of an accidental release, immediate action prevents chronic contamination.

Scenario Immediate Action Protocol

1. Evacuate immediate area if dust is visible.2.
) [5] Don N95 respirator and nitrile gloves.3.
Dry Powder Spill o
Cover spill with damp paper towels to suppress

dust.4. Scoop into hazardous waste container.

1. Do not rub eyes. The HCI salt will cause

stinging.2. Flush with tepid water at an eyewash
Eye Contact ) ) ) )

station for 15 minutes.3. Seek medical attention

if irritation persists (H319).

1. Brush off dry powder gently.2. Wash affected
i area with soap and copious water.3.[2][6]
Skin Contact ] )
Remove contaminated clothing to prevent

prolonged contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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